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Compound of Interest |

Compound Name: (S,R)-CFT8634
CAS No.: 2704617-96-7
Cat. No.: B10829258
Get Quote
. J

For researchers and drug development professionals, the proper handling and disposal of
novel compounds like (S,R)-CFT8634, a potent and selective PROTAC BRD9 degrader, are
critical for maintaining laboratory safety and environmental integrity.[1] While a specific Safety
Data Sheet (SDS) for (S,R)-CFT8634 is not publicly available, this guide provides essential
safety and logistical information based on best practices for similar research-grade chemical
compounds. All waste contaminated with (S,R)-CFT8634 must be treated as hazardous
chemical waste.[2]

Core Principles of Chemical Waste Management

The disposal of any chemical waste is governed by regulations set forth by environmental
protection agencies.[1] It is crucial to treat all research compounds as potentially hazardous.[1]
Never dispose of such chemicals down the sink or in regular trash.[1] The primary and
mandatory route for disposal is through your institution's Environmental Health and Safety
(EHS) program.

Quantitative Data for Disposal Consideration
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The following table outlines typical parameters that researchers must consider for the disposal
of potent, small molecule compounds. These values are illustrative and must be confirmed with
the compound-specific SDS, should one be available from the supplier.

Parameter Guideline Relevance to Disposal

Neutralize to a pH between 5 ] ] o
] o Corrosive waste (highly acidic
and 9 if permissible by EHS for ) ] i
pH o or basic) requires special
specific, dilute aqueous ) )
) handling and segregation.
solutions.

Varies by substance; for .
, , Even low concentrations of
) o example, solutions with
Concentration Limits potent compounds can render
mercury above 0.2 ppm are ]
a solution hazardous.
hazardous.

Maximum of 55 gallons of o
Limits the amount of waste
_ , hazardous waste or 1 quart of _
Container Size ) stored in the lab before a
acutely toxic waste per _
) ) scheduled pickup.
Satellite Accumulation Area.

- _ _ Flammable waste must be
Liquids with a flash point below

Flash Point 60°C (140°F) are considered
ignitable.

stored in appropriate fire-rated
cabinets and segregated from

oxidizers.

Experimental Protocol for Safe Disposal

The proper disposal of (S,R)-CFT8634 is a strictly controlled procedure, not an experiment.
The following steps outline the general protocol for handling and disposing of this and similar
chemical wastes in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, always don the appropriate personal protective equipment.
This includes, but is not limited to:
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e Hand Protection: Disposable nitrile gloves are the minimum requirement. For tasks with a
higher risk of splashes, consider double-gloving or using thicker, chemical-resistant gloves.

o Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are
mandatory. In situations with a splash hazard, chemical splash goggles should be worn.

» Body Protection: A flame-resistant lab coat that is fully buttoned is required.
Step 2: Waste Segregation

Segregate chemical waste by compatibility. For instance, halogenated and non-halogenated
solvents should be collected in separate, clearly labeled containers.

Step 3: Waste Collection and Labeling

o Container Selection: Collect waste in a sturdy, leak-proof container that is chemically
compatible with the waste. Whenever possible, use the original container.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "(S,R)-CFT8634," and any other components in the waste stream.

Step 4: Storage

Store waste containers in a designated satellite accumulation area within the laboratory.
Ensure containers are well-sealed and stored in a designated, labeled secondary container.

Step 5: Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do
not attempt to dispose of the waste through any other means.

Spill and Emergency Procedures

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a sealed container for disposal as hazardous waste. For larger spills, or if
you feel it is unsafe to clean up, evacuate the area and follow your institution's emergency
procedures.
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» Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.

o Eye Contact: Flush with copious amounts of water for at least 15 minutes and seek medical
attention.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Spill & Emergency

Review SDS and Institutional Protocols Spill Occurs
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Caption: Workflow for the safe disposal of (S,R)-CFT8634.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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